2,5-Dimethoxyterephthalic acid monomethyl ester

• Molecular Formula: C11H12O6
• Molecular Weight: 240.21 g/mol
• IUPAC Name: 2,5-dimethoxy-4-methoxycarbonylbenzoic acid
• InChI: InChI=1S/C11H12O6/c1-15-8-5-7(11(14)17-3)9(16-2)4-6(8)10(12)13/h4-5H,1-3H3,(H,12,13)
• InChI Key: TZTPXCFPZSTORH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)O)OC)C(=O)OC

Description

2,5-Dimethoxyterephthalic acid monomethyl ester is a useful research compound. Its molecular formula is C11H12O6 and its molecular weight is 240.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of dimethyl 2,5-dimethoxyterephthalate (4 g, 15.7 mmol), prepared as in Description 9, in methanolic KOH (0.86 g of KOH in 100 ml MeOH) was refluxed for 3 h. The solution was cooled and the solvent removed under vacuum. The residue was treated with dilute HCl and the solid filtered off. The crude mixture was purified by column chromatogrphy using 1:1 ethyl acetate/hexane as a solvent obtaining 1.72 g of the title compound (yield 44.7%), mp=123-124° C.